5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one
Overview
Description
5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one is a compound that has been studied for its structure and its interaction with gadolinium (III) complex . It is also known as Kojic acid . It is widely used in the pharmaceutical industry, agrochemistry, cosmetology, and as a ligand for complex compounds .
Synthesis Analysis
The synthesis of 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one has been presented in various studies . It has been evaluated for its coordination ability towards Fe3+ using a combination of chemical, computational, and animal approaches .Molecular Structure Analysis
The molecular structure of 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one has been studied using 13C NMR relaxation studies . Further studies are required for a more detailed understanding of its molecular structure.Chemical Reactions Analysis
The chemical reactions involving 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one have been studied, particularly its interaction with gadolinium (III) complex . More research is needed to fully understand its chemical reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one have been analyzed in several studies . It has been found to have a molar mass of 142.11 g/mol . More comprehensive analysis is needed to fully understand its physical and chemical properties.Scientific Research Applications
Structure Analysis and Biological Behavior : A study focused on the structure of 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one, particularly examining its X-ray structure and the properties of its gadolinium complex. The research indicated the compound's potential utility in determining metal binding sites on peptides and oligonucleotides due to its water solubility and hydrophilic character (Jones et al., 1996).
Synthesis of Derivatives : Another research focused on the synthesis of 4-norpyridoxine, a derivative of 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one, through heterodiene condensation. This process included stages involving 3-hydroxy-2-methylpyridine-5-carbaldehyde, highlighting a pathway for creating related heterocyclic compounds (Chekhun et al., 1974).
Methylation Studies : Research on the O-methylation of 3-cyano-6-hydroxypyridine-2(1H)-ones, including 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one, was conducted to develop new heterocyclic derivatives with potential biological activities. This study presented a novel method for preparing these derivatives, highlighting their relevance in biological chemistry (Janin et al., 1999).
Molecular Structure Optimization : A quantum-chemical study was performed on the electronic structure and ligand-receptor binding mechanisms of pyridin-4(1H)-one derivatives, including 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one. This study provided insights into the geometric and electronic structure of these molecules, as well as their potential interaction with opioid receptors (Rogachevskii et al., 2009).
Vibrational Spectral Studies : The conformational stability and vibrational properties of 2-hydroxy-4-methyl-3-nitropyridine and 2-hydroxy-4-methyl-5-nitropyridine, which are related to 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one, were investigated using density functional theory. This study provided information on molecular stability and bond strength, contributing to the understanding of the chemical behavior of these compounds (Balachandran et al., 2012).
Future Directions
The future directions for the study of 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one could include a more detailed analysis of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. It could also include its potential applications in various fields such as the pharmaceutical industry, agrochemistry, and cosmetology .
properties
IUPAC Name |
5-hydroxy-2-(hydroxymethyl)-1-methylpyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c1-8-3-7(11)6(10)2-5(8)4-9/h2-3,9,11H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XATJWQRIODISIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)C=C1CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10220318 | |
Record name | 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10220318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
70033-59-9 | |
Record name | 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070033599 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Hydroxy-2-hydroxymethyl-1-methylpyrid-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10220318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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